Cas no 2680754-09-8 ([3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid)

• Product Name: [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid
• CAS No: 2680754-09-8
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• CID: 6255925
• PubChem ID: 165913158
• Update Time: 2025-06-03

[3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid Chemical and Physical Properties

Names and Identifiers

• 2680754-09-8
• [3-(tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid
• EN300-28283990
• [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid

• Inchi： 1S/C13H23NO5/c1-13(2,3)19-11(15)10(8-14-12(16)17)9-4-6-18-7-5-9/h9-10,14H,4-8H2,1-3H3,(H,16,17)
• InChI Key： VTHAOMWTNNTRNM-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C(=O)OC(C)(C)C)CNC(=O)O

Computed Properties

• Exact Mass: 273.15762283g/mol
• Monoisotopic Mass: 273.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Additional information on [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid

Professional Introduction to [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid (CAS No. 2680754-09-8)

[3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2680754-09-8, belongs to a class of molecules that exhibit promising properties for drug development. The presence of multiple functional groups, including a tert-butoxy moiety and an oxan-4-yl substituent, makes it a versatile candidate for further exploration in medicinal chemistry.

The tert-butoxy group is particularly noteworthy as it introduces steric hindrance and electronic effects that can modulate the reactivity and binding affinity of the molecule. This feature is often exploited in drug design to enhance metabolic stability and improve interactions with biological targets. On the other hand, the oxan-4-yl group, which is derived from tetrahydropyran, contributes to the compound's solubility and bioavailability, making it more suitable for formulation into therapeutic agents. These structural elements collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have shown that [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid can interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to be implicated in cancer progression. The ability to modulate kinase activity is a highly sought-after property in oncology research, making this compound a subject of intense interest.

In vitro experiments have further validated these predictions by demonstrating the compound's ability to inhibit the activity of specific kinases with high selectivity. The tert-butoxy group plays a crucial role in this regard by stabilizing the transition state during enzymatic reactions, thereby reducing off-target effects. Additionally, the oxan-4-yl substituent enhances solubility, allowing for more efficient delivery to target tissues. These findings are particularly exciting as they align with current trends in drug discovery, which emphasize the importance of structure-based design and targeted therapy.

The synthesis of [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the carbamic acid moiety followed by functionalization with the tert-butoxy and oxan-4-yl groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and protecting group strategies, are employed to achieve regioselectivity and minimize side reactions. The synthesis route has been refined over several iterations to enhance efficiency and scalability, which is essential for large-scale production.

One of the most compelling aspects of this compound is its potential application in treating inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including cardiovascular disease, diabetes, and autoimmune disorders. Preclinical studies have indicated that [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The tert-butoxy group enhances binding affinity to these enzymes, while the oxan-4-yl substituent improves pharmacokinetic properties. These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory agents.

Furthermore, the compound's structural features make it an attractive candidate for developing prodrugs that can enhance bioavailability and reduce toxicity. Prodrug strategies involve converting a less soluble or poorly absorbed parent drug into a more favorable form that can be easily metabolized or transported within the body. The presence of both polar and non-polar regions in [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid allows it to be designed as a prodrug that can be activated at target sites through enzymatic or chemical processes. This approach has gained significant traction in recent years due to its potential to improve therapeutic outcomes while minimizing side effects.

The pharmaceutical industry has been increasingly interested in leveraging natural product-inspired scaffolds for drug discovery due to their proven efficacy and safety profiles. [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid shares structural similarities with certain natural products known for their biological activities. By incorporating elements derived from these natural scaffolds into synthetic molecules, researchers can harness their inherent biological potency while improving pharmacokinetic properties through rational design. This strategy has led to several successful drug candidates being approved for clinical use over the past decade.

Future research directions for [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Additionally, efforts are underway to optimize its chemical structure for improved pharmacological properties such as solubility, bioavailability, and metabolic stability. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these promising findings into tangible therapeutic benefits for patients worldwide.

In conclusion, [3-(Tert-butoxy)-2-(oxan-4-yl)-3-oxopropyl]carbamic acid (CAS No. 2680754-09-8) is a highly versatile compound with significant potential in pharmaceutical applications. Its unique structural features, including the tert-butoxy and oxan-4-y1 groups, contribute to its biological activity and make it an attractive candidate for drug development. With ongoing research focused on optimizing its synthesis and exploring its therapeutic potential, this compound represents an exciting opportunity for advancing medical science.